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Compound of Interest

Compound Name: Nibroxane

Cat. No.: B1678675 Get Quote

Notice to the Reader: The following guide is based on publicly available scientific and chemical

data. Initial searches for the compound "Nibroxane" revealed an ambiguous identity, with data

pointing towards several distinct chemical entities. The most closely related and plausible

scientific term found is "Nibroxan" (CAS Number: 53983-00-9). However, comprehensive data

regarding its mechanism of action, signaling pathways, and detailed experimental protocols are

not available in the public domain. This document summarizes the available physical and

chemical properties attributed to compounds identified during the search. Researchers should

exercise caution and verify the compound's identity (e.g., via CAS number) before use.

Compound Identification
The name "Nibroxane" does not correspond to a single, well-documented compound in major

chemical databases. The search yielded information for "Nibroxan," which will be the primary

subject of this guide, alongside other similarly named chemicals for comparative purposes.

Primary Compound: Nibroxan

CAS Number: 53983-00-9[1]

Molecular Formula: C₅H₈BrNO₄[1]

Molecular Weight: 226.03 g/mol [1]

Physical and Chemical Properties
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The quantitative data available for Nibroxan and other compounds inadvertently associated

with the search term are summarized below.

Property
Nibroxan (CAS
53983-00-9)

N-(1,4-
dimethylpentyl)-N'-
phenylbenzene-1,4-
diamine (CAS 3081-
01-4)

Tribromsalan (CAS
87-10-5)

Appearance Not Specified

Dark Brown or Black

Sticky Liquid or

Solid[2]

Not Specified

Melting Point 72 °C[1] Not Specified Not Specified

Boiling Point
280.3 °C (Predicted)

[1]

425.5 °C at 760

mmHg
Not Specified

Density
1.89 g/cm³ (Estimate)

[1]
1.028 g/cm³ Not Specified

Water Solubility 6.093 g/L at 25 °C[1] 670 µg/L at 25 °C[3] Not Specified

Property
Nibroxan (CAS
53983-00-9)

N-(1,4-
dimethylpentyl)-N'-
phenylbenzene-1,4-
diamine (CAS 3081-
01-4)

Tribromsalan (CAS
87-10-5)

Molecular Formula C₅H₈BrNO₄[1] C₁₉H₂₆N₂ C₁₃H₈Br₃NO₂[4]

Molecular Weight 226.03 g/mol [1] 282.423 g/mol 449.92 g/mol [4]

LogP Not Specified 5.81 Not Specified

pKa Not Specified 6.70 (Predicted)[5] Not Specified

Refractive Index 1.650 (Estimate)[1] 1.591 Not Specified

Biological Activity and Mechanism of Action
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Detailed pharmacological data, including mechanism of action and specific signaling pathways

for Nibroxan (CAS 53983-00-9), are not available in the reviewed literature. The intended use

or biological effect of this compound remains uncharacterized in public databases.

For the unrelated compound Tribromsalan (CAS 87-10-5), it is known as an antibacterial agent.

Its mechanism generally involves the disruption of bacterial cell membranes and essential

enzymatic processes.

Experimental Protocols
No detailed experimental protocols for the synthesis or analysis of Nibroxan were found. The

synthesis of related chemical structures, such as various dioxane and benzamide derivatives,

involves established organic chemistry techniques. For instance, the synthesis of 1,4-dioxane

can be achieved via the dimerization of oxirane over a ZrO₂/TiO₂ catalyst[6]. This process

typically involves:

Preparation of a composite oxide catalyst via coprecipitation.

Calcination of the catalyst to create the desired crystalline or amorphous structure.

Vaporization of the reactant (e.g., ethylene oxide) and passing it over the catalyst bed in a

reactor under controlled temperature and pressure.

Analysis of the product stream using techniques like gas chromatography to determine

conversion and selectivity.

A generalized workflow for such a catalytic synthesis is presented below.
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Caption: Generalized workflow for the synthesis of a chemical compound using a solid-state

catalyst.

Logical Relationships in Drug Discovery
While no specific data exists for Nibroxane, a general logical workflow for evaluating a new

chemical entity (NCE) in a drug discovery context is provided. This diagram illustrates the

typical progression from initial identification to potential clinical evaluation.

NCE Identification
(e.g., Nibroxane)

Physicochemical
Characterization

In Vitro Screening
(Target Binding, Cell Assays)

Mechanism of Action
Studies

Lead Optimization

Hit-to-Lead
In Vivo Efficacy
(Animal Models)

ADMET Studies
(Absorption, Distribution,

Metabolism, Excretion, Toxicity)

Iterative Improvement

Pre-clinical Development

Click to download full resolution via product page

Caption: High-level logical workflow for the preclinical evaluation of a new chemical entity

(NCE).

In conclusion, "Nibroxane" appears to be an ambiguous or sparsely documented chemical

entity. The data presented is based on the most plausible interpretation, "Nibroxan" (CAS
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53983-00-9), but lacks the depth required for a full technical whitepaper, particularly concerning

its biological function and experimental validation. Researchers interested in this compound

should prioritize confirming its structure and sourcing it from a reputable supplier that provides

a certificate of analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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